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Abstract
This technical guide provides a comprehensive overview of 3,4-Dimethyldiphenylamine (CAS

No. 17802-36-7), a substituted diarylamine with emerging applications in materials science and

biochemical research. This document details its core chemical and physical properties, outlines

plausible synthetic methodologies, discusses its current and potential applications, and

provides a thorough review of its safety and toxicological profile. The content is structured to

serve as an essential resource for researchers, chemists, and drug development professionals

engaged in work involving aromatic amines and their derivatives.

Introduction and Chemical Identity
3,4-Dimethyldiphenylamine, also known by its synonym N-Phenyl-3,4-xylidine, is an aromatic

organic compound belonging to the diarylamine family. Structurally, it consists of an amine

group linking a phenyl ring and a 3,4-dimethylphenyl (xylyl) ring. Its unique electronic and

structural characteristics, imparted by the electron-donating methyl groups on one of the phenyl

rings, make it a compound of interest for various specialized applications. While not as widely

studied as its parent compound, diphenylamine, it holds potential in fields requiring tailored

electronic properties, such as in semiconductor materials and proteomics research.[1][2]
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The Chemical Abstracts Service (CAS) has assigned the number 17802-36-7 to 3,4-
Dimethyldiphenylamine.[1][2][3] This unique identifier is crucial for unambiguous identification

in chemical databases, regulatory submissions, and procurement.

Physicochemical Properties
The physical and chemical characteristics of a compound are fundamental to its application

and handling. 3,4-Dimethyldiphenylamine is typically a solid at room temperature, appearing

as a white to light yellow crystalline powder.[2][3] A summary of its key properties is presented

in Table 1.

Property Value Source(s)

CAS Number 17802-36-7 [1][2]

Molecular Formula C₁₄H₁₅N [1][4]

Molecular Weight 197.28 g/mol [1][2]

Appearance
White to light yellow

powder/crystal
[2][3]

Melting Point 55 - 57°C [3][5]

Boiling Point 333.3 ± 11.0 °C (Predicted) [3][6]

Density 1.049 ± 0.06 g/cm³ (Predicted) [3][6]

Purity Typically >98.0% (GC) [2]

Storage

Store at room temperature in a

dark place under an inert

atmosphere.

[3][4]

Structural Identifiers:

Synonyms: N-Phenyl-3,4-xylidine, Phenyl(3,4-xylyl)amine[1][2]

SMILES:Cc1ccc(Nc2ccccc2)cc1C[2]

InChI Key:ACWJKFBBRPYPLL-UHFFFAOYSA-N[2][3]
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Synthesis and Reaction Pathways
While specific, detailed industrial synthesis protocols for 3,4-Dimethyldiphenylamine are not

extensively published in peer-reviewed literature, its structure suggests that it can be

synthesized via established cross-coupling methodologies used for creating C-N bonds. The

most logical and widely applied methods for synthesizing diarylamines are the Buchwald-

Hartwig amination and the Ullmann condensation.

Proposed Synthesis Workflow: Buchwald-Hartwig
Amination
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an

aryl halide or triflate and an amine. This method is favored for its high functional group

tolerance, relatively mild reaction conditions, and high yields. A plausible route for synthesizing

3,4-Dimethyldiphenylamine would involve the coupling of 3,4-dimethylaniline (3,4-xylidine)

with an activated phenyl ring, such as bromobenzene.

Core Reaction: 3,4-Dimethylaniline + Bromobenzene → 3,4-Dimethyldiphenylamine + HBr

Step-by-Step Protocol:

Reactor Setup: An oven-dried, three-neck flask is equipped with a reflux condenser, a

magnetic stirrer, and a nitrogen inlet. The system is purged with an inert gas (Nitrogen or

Argon).

Reagent Addition: To the flask, add 3,4-dimethylaniline (1.0 eq), bromobenzene (1.1 eq), a

palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), a phosphine ligand (e.g., BINAP, 4 mol%), and

a strong base (e.g., sodium tert-butoxide, 1.4 eq).

Solvent Addition: Anhydrous toluene is added as the solvent.

Reaction: The mixture is heated to reflux (typically 80-110°C) and stirred vigorously. The

reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature, diluted with a solvent like ethyl acetate, and washed with water and brine. The
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organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure. The crude product is then purified, typically by column chromatography on

silica gel, to yield pure 3,4-Dimethyldiphenylamine.

Starting Materials Catalytic System

3,4-Dimethylaniline
(3,4-Xylidine)

Buchwald-Hartwig
Cross-Coupling

Bromobenzene Palladium Catalyst
(e.g., Pd₂(dba)₃)

Phosphine Ligand
(e.g., BINAP)

Base
(e.g., NaOtBu)

Reaction Work-up
(Extraction & Washing)

Purification
(Column Chromatography)

Final Product:
3,4-Dimethyldiphenylamine

Click to download full resolution via product page

Caption: Proposed Buchwald-Hartwig synthesis workflow.

Alternative Route: Ullmann Condensation
The Ullmann condensation is a classic method involving a copper-catalyzed reaction between

an aryl halide and an amine, typically at higher temperatures than the Buchwald-Hartwig

reaction.[7] This could also be a viable, albeit often more demanding, pathway for production.
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Applications and Areas of Scientific Interest
The applications of 3,4-Dimethyldiphenylamine are primarily in specialized, high-value

sectors. Its properties are derived from the broader class of diphenylamines, which are known

for their antioxidant and stabilizing capabilities.[8][9]

Semiconductor Materials: It is listed as a reagent for semiconductor materials.[2][10]

Diarylamines are often used as building blocks for organic light-emitting diodes (OLEDs),

hole-transporting materials, and organic photovoltaics due to their electron-rich nature and

ability to form stable radical cations.

Biochemical Research: The compound is sold as a biochemical for proteomics research.[1]

While the specific mechanism of action in proteomics is not well-documented, aromatic

amines can be used as matrices in mass spectrometry or as probes for certain protein

interactions.

Catalysis and Coordination Chemistry: As a secondary diarylamine, it has potential as a

ligand for transition metals in catalysis. The electron-donating methyl groups can modulate

the electronic properties of a metal center, influencing its catalytic activity. However, specific

documented applications in this area are currently limited.[11]

Antioxidant Properties: Diphenylamine and its derivatives are widely used as industrial

antioxidants to prevent degradation in lubricants and polymers.[8][9] By analogy, 3,4-
Dimethyldiphenylamine is expected to exhibit similar radical-scavenging properties.

Safety, Handling, and Toxicology
A thorough understanding of the safety and toxicological profile is critical for handling 3,4-
Dimethyldiphenylamine in a research or industrial setting. It is classified as a hazardous

substance.

Hazard Identification and GHS Classification
According to available Safety Data Sheets (SDS), 3,4-Dimethyldiphenylamine is classified as

follows:
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Acute Toxicity (Oral, Dermal, Inhalation): Category 3. It is toxic if swallowed, in contact with

skin, or if inhaled.

Specific Target Organ Toxicity (Repeated Exposure): Category 2. May cause damage to

organs, specifically the kidney, liver, and spleen, through prolonged or repeated exposure.

Aquatic Toxicity: Category 1 (Acute and Chronic). Very toxic to aquatic life with long-lasting

effects.

Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.

H373: May cause damage to organs through prolonged or repeated exposure.

H410: Very toxic to aquatic life with long lasting effects.

Recommended Handling and Personal Protective
Equipment (PPE)
Given its toxicity, strict adherence to safety protocols is mandatory.

Handling Protocol

Engineering Controls
(Fume Hood) Personal Protective Equipment (PPE) Emergency Procedures

(Eyewash, Safety Shower)
Waste Disposal

(Hazardous Waste Stream)

Chemical-resistant Gloves
(Nitrile, Neoprene)

Safety Goggles/
Face Shield

Protective Clothing/
Lab Coat

Respiratory Protection
(If dust is generated)

Click to download full resolution via product page

Caption: Essential safety and handling workflow.
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Precautionary Measures:

Ventilation: Use only outdoors or in a well-ventilated area, preferably within a chemical fume

hood.

Personal Hygiene: Wash skin thoroughly after handling. Do not eat, drink, or smoke when

using this product.

Protective Gear: Wear protective gloves, protective clothing, and eye/face protection.[10]

Environmental: Avoid release to the environment. Collect spillage.

Toxicological Profile
The toxicological properties have not been exhaustively investigated. However, absorption into

the body can lead to the formation of methemoglobin, which may cause cyanosis (a bluish

discoloration of the skin) with a potential onset delay of 2 to 4 hours. Symptoms of exposure

may include nausea and vomiting. Prolonged or repeated exposure can result in kidney and

liver injury. These effects are consistent with the known toxicology of other aromatic amines

and diphenylamine itself, which targets the red blood cell system and can cause changes in the

spleen, liver, and kidneys upon long-term exposure.[8]

Conclusion
3,4-Dimethyldiphenylamine is a specialized aromatic amine with a defined set of

physicochemical properties and significant potential in advanced materials and biochemical

applications. Its CAS number is 17802-36-7. While its use is not as widespread as some other

diarylamines, its utility in niche areas like organic electronics warrants further investigation. The

synthesis can be reliably achieved through modern catalytic cross-coupling reactions. However,

its significant toxicity necessitates stringent safety measures during handling, storage, and

disposal to protect both personnel and the environment. This guide serves as a foundational

resource for professionals working with this compound, consolidating key data to support safe

and effective research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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